![molecular formula C16H17N3O3S2 B2491183 N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-(methylthio)benzamide CAS No. 2034338-12-8](/img/structure/B2491183.png)
N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-(methylthio)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-(methylthio)benzamide involves complex chemical processes. For instance, Tiwari et al. (2017) describe a microwave-assisted facile synthesis of Schiff’s bases containing a thiadiazole scaffold and benzamide groups, highlighting the synthesis process's efficiency and potential for producing novel compounds with significant biological properties (Tiwari et al., 2017).
Molecular Structure Analysis
The molecular structure of related compounds can be analyzed through various spectroscopic methods, including IR, NMR, and mass spectral studies, as described by Tiwari et al. (2017). Such detailed analyses are crucial for confirming the synthesized compounds' structures and understanding their molecular framework (Tiwari et al., 2017).
Chemical Reactions and Properties
Chemical reactions involving thiadiazole compounds can lead to various derivatives with significant bioactivities. Martin and Tittelbach (1985) explore the exchange, elimination, and ring-opening reactions of thiadiazoles, providing insights into the chemical behavior and reactivity of such compounds, which can be relevant for understanding the reactions of this compound (Martin & Tittelbach, 1985).
Physical Properties Analysis
The physical properties of thiadiazole derivatives, including solubility, melting points, and crystalline structure, are essential for their application in various fields. For example, the crystal structure analysis provides valuable information on molecular geometry and intermolecular interactions, as demonstrated in studies of related compounds (Sharma et al., 2016).
Chemical Properties Analysis
Chemical properties, such as reactivity, stability, and interaction with other compounds, define the potential applications of these compounds in pharmaceuticals and materials science. The study by Adhami et al. (2012) on the synthesis and characterization of thiadiazolobenzamide and its complexes with Ni and Pd offers insights into the chemical properties and potential applications of such compounds (Adhami et al., 2012).
properties
IUPAC Name |
N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-3-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O3S2/c1-18-14-8-7-12(10-15(14)19(2)24(18,21)22)17-16(20)11-5-4-6-13(9-11)23-3/h4-10H,1-3H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLMHORLZNWGWAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)SC)N(S1(=O)=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.